Cas no 21426-96-0 (1-Naphthalenecarbonyl chloride, 4-(2-benzoxazolyl)-)

• Product Name: 1-Naphthalenecarbonyl chloride, 4-(2-benzoxazolyl)-
• CAS No: 21426-96-0
• MF: C₁₈H₁₀ClNO₂
• MW: 307.730503559113
• CID: 1401096
• Update Time: 2024-08-15

1-Naphthalenecarbonyl chloride, 4-(2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonyl chloride, 4-(2-benzoxazolyl)-

• Inchi： 1S/C18H10ClNO2/c19-17(21)13-9-10-14(12-6-2-1-5-11(12)13)18-20-15-7-3-4-8-16(15)22-18/h1-10H
• InChI Key： VTNWIIUHLGYGRO-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=C2C(C=CC=C2)=C(C2=NC3=CC=CC=C3O2)C=C1)=O

Computed Properties

• Exact Mass: 307.0401

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 462.5±28.0 °C(Predicted)
• PSA: 43.1
• pka: 0.81±0.10(Predicted)